3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride
Overview
Description
3-(Chloromethyl)-1-ethyl-1H-pyrazole hydrochloride (CMEPH) is an organic compound used in various scientific and industrial applications. It is a versatile compound with a wide range of uses, from laboratory experiments to large-scale industrial processes. CMEPH is a popular choice for many research applications due to its low cost, easy synthesis, and wide range of applications.
Scientific Research Applications
Synthesis and Chemical Reactions
- 3-Ethoxyisoxazoles and 3-ethoxy-1H-pyrazoles have been synthesized from β-oxo thionoesters, demonstrating a method of producing various pyrazole derivatives including those similar to 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride (Ohta et al., 2000).
- The synthesis of pyrazole derivatives through a 3+2 annulation method has been described, showcasing the versatility of pyrazole compounds in chemical synthesis (S. Naveen et al., 2021).
Corrosion Inhibition
- Pyrazole derivatives, including those structurally similar to 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride, have shown effectiveness as corrosion inhibitors for steel in hydrochloric acid solutions. This highlights their potential utility in industrial applications (Tebbji et al., 2005).
Cancer Research
- Novel oxime-containing pyrazole derivatives have been synthesized and shown to inhibit proliferation in A549 lung cancer cells, indicating potential applications in cancer research and treatment (Liang-Wen Zheng et al., 2010).
Biomedical Research
- Chloromethyl- and iodomethylpyrazole nucleosides, related to 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride, have been synthesized and shown to have cytostatic activity against HeLa cells, suggesting potential applications in biomedical research (García-López et al., 1980).
Chemical Engineering and Material Sciences
- The synthesis of pyrazoles with functionalized side chains demonstrates the potential of compounds like 3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride in material science and chemical engineering (Grotjahn et al., 2002).
properties
IUPAC Name |
3-(chloromethyl)-1-ethylpyrazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClN2.ClH/c1-2-9-4-3-6(5-7)8-9;/h3-4H,2,5H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORRXOKMLCURUCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC(=N1)CCl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(chloromethyl)-1-ethyl-1H-pyrazole hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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